Cas no 827316-66-5 (1H-Indole-4-carboxylic acid, 2-(1H-pyrazol-3-yl)-)

• Product Name: 1H-Indole-4-carboxylic acid, 2-(1H-pyrazol-3-yl)-
• CAS No: 827316-66-5
• MF: C₁₂H₉N₃O₂
• MW: 227.218762159348
• CID: 685109
• PubChem ID: 136235175
• Update Time: 2025-04-19

1H-Indole-4-carboxylic acid, 2-(1H-pyrazol-3-yl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-4-carboxylic acid, 2-(1H-pyrazol-3-yl)-
• 2-(1,2-dihydropyrazol-3-ylidene)indole-4-carboxylic acid
• 827316-66-5
• 2-(1,2-Dihydro-3H-pyrazol-3-ylidene)-2H-indole-4-carboxylic acid
• SCHEMBL5755265
• DTXSID50740828
• 2-(1H-pyrazol-3-yl)-1H-indole 4 carboxylic acid
• PRJPMYJAWZMZSP-UHFFFAOYSA-N

• Inchi： 1S/C12H9N3O2/c16-12(17)7-2-1-3-9-8(7)6-11(14-9)10-4-5-13-15-10/h1-6,14H,(H,13,15)(H,16,17)
• InChI Key： PRJPMYJAWZMZSP-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC2=C1C=C(C1=CC=NN1)N2)=O

Computed Properties

• Exact Mass: 227.069476538g/mol
• Monoisotopic Mass: 227.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 81.8Ų